Cas no 1285574-72-2 (Methyl 3-cyano-4-hydroxy-5-iodobenzoate)

• Product Name: Methyl 3-cyano-4-hydroxy-5-iodobenzoate
• CAS No: 1285574-72-2
• MF: C₉H₆INO₃
• MW: 303.053314685822
• CID: 4795960
• Update Time: 2025-05-23

Methyl 3-cyano-4-hydroxy-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-cyano-4-hydroxy-5-iodobenzoate
• Methyl 3-cyano-4-hydroxy-5-iodobenzoate

• Inchi： 1S/C9H6INO3/c1-14-9(13)5-2-6(4-11)8(12)7(10)3-5/h2-3,12H,1H3
• InChI Key： JGRPKGNZXLXHPE-UHFFFAOYSA-N
• SMILES： IC1C(=C(C#N)C=C(C(=O)OC)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.3
• Topological Polar Surface Area: 70.3

Additional information on Methyl 3-cyano-4-hydroxy-5-iodobenzoate

Methyl 3-cyano-4-hydroxy-5-iodobenzoate (CAS No. 1285574-72-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-cyano-4-hydroxy-5-iodobenzoate (CAS No. 1285574-72-2) is a versatile and highly valuable intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered significant attention in recent years due to its utility in the development of novel therapeutic agents. The presence of both cyano and hydroxyl functional groups, coupled with the iodine substituent, makes it a fascinating molecule for synthetic chemists and pharmacologists alike.

The Methyl 3-cyano-4-hydroxy-5-iodobenzoate molecule serves as a crucial building block in the synthesis of various bioactive compounds. Its structural motif is particularly relevant in the design of molecules targeting neurological disorders, cardiovascular diseases, and certain types of cancer. The cyano group provides a site for further functionalization, enabling the creation of complex derivatives with enhanced pharmacological properties. Meanwhile, the hydroxyl group can participate in hydrogen bonding interactions, which are essential for drug-receptor binding affinity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzymes involved in signal transduction pathways. The Methyl 3-cyano-4-hydroxy-5-iodobenzoate intermediate has been employed in the synthesis of several lead compounds that exhibit potent inhibitory activity against these targets. For instance, derivatives of this compound have shown promising results in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many cancers. The iodine atom on the benzoate ring further enhances its utility as a handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, allowing for the introduction of aryl and vinyl groups with high precision.

The pharmaceutical industry has also explored the use of Methyl 3-cyano-4-hydroxy-5-iodobenzoate in the development of antiviral agents. Its structural framework closely resembles certain natural products known to possess antiviral properties. By leveraging its reactive sites, chemists have synthesized analogs that interfere with viral replication cycles. Notably, modifications involving the cyano group have led to compounds that exhibit inhibitory effects against RNA-dependent RNA polymerases, key enzymes in viral replication. This underscores the importance of this intermediate in addressing emerging infectious diseases.

Beyond its applications in drug discovery, Methyl 3-cyano-4-hydroxy-5-iodobenzoate has found utility in materials science and organic electronics. The conjugated system present in its structure makes it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have investigated its potential as a precursor for synthesizing organic semiconductors due to its ability to form stable π-stacking interactions. These properties make it an attractive candidate for developing next-generation electronic devices with improved efficiency and longevity.

The synthesis of Methyl 3-cyano-4-hydroxy-5-iodobenzoate itself is a testament to the ingenuity of modern synthetic chemistry. Traditional methods often involve multi-step sequences starting from readily available aromatic precursors. However, recent advances have enabled more streamlined synthetic routes that minimize waste and improve yields. For instance, catalytic methods employing transition metals have been successfully applied to introduce the cyano and iodine substituents with high selectivity. These innovations not only enhance the efficiency of production but also align with green chemistry principles by reducing environmental impact.

The growing demand for high-purity intermediates like Methyl 3-cyano-4-hydroxy-5-iodobenzoate has spurred the development of specialized manufacturing processes. Continuous flow chemistry has emerged as a particularly promising approach for producing this compound on an industrial scale. Flow reactors offer precise control over reaction conditions, ensuring consistent quality and scalability while maintaining high safety standards. This technology is especially valuable in pharmaceutical applications where impurities can significantly affect drug efficacy and safety.

In conclusion, Methyl 3-cyano-4-hydroxy-5-iodobenzoate (CAS No. 1285574-72-2) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features make it indispensable for developing innovative therapeutic agents across various disease areas. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of chemical biology and medicinal chemistry.